3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide

• IUPAC Name: 3-(1-benzylsulfonylpiperidin-4-yl)-N-[(4-fluorophenyl)methyl]propanamide
• InChI: InChI=1S/C22H27FN2O3S/c23-21-9-6-19(7-10-21)16-24-22(26)11-8-18-12-14-25(15-13-18)29(27,28)17-20-4-2-1-3-5-20/h1-7,9-10,18H,8,11-17H2,(H,24,26)
• InChI Key: CLGUHOGTOJLMCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC(=O)NCC2=CC=C(C=C2)F)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C22H27FN2O3S
• Molecular Weight: 418.5 g/mol

Description

3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide, also known as BFPP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a potent inhibitor of certain enzymes, and its unique structure has made it a valuable tool for investigating various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide is related to its ability to inhibit FAAH. FAAH is an enzyme that breaks down endocannabinoids, which are naturally occurring compounds in the body that play a role in a range of physiological processes. By inhibiting FAAH, 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide can increase the levels of endocannabinoids in the body, which can have a range of effects on the nervous system, immune system, and other physiological systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide are related to its ability to inhibit FAAH and increase the levels of endocannabinoids in the body. Endocannabinoids are known to play a role in a range of physiological processes, including pain sensation, appetite regulation, and immune function. By increasing the levels of endocannabinoids in the body, 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide can potentially have a range of effects on these processes.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide in lab experiments are related to its potency as an inhibitor of FAAH. 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide is a highly specific inhibitor of FAAH, which means that it can be used to study the effects of endocannabinoids on various physiological processes. However, the limitations of using 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide in lab experiments are related to its complex synthesis process and the potential for off-target effects. 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide is a highly specialized compound that requires specialized equipment and expertise to synthesize, and it may have off-target effects that could complicate experimental results.

Future Directions

There are many potential future directions for research on 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide. One area of interest is the potential therapeutic applications of 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide for various medical conditions. 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide has been studied as a potential treatment for pain, inflammation, and other conditions, and there is ongoing research into its potential applications in these areas. Additionally, there is ongoing research into the potential off-target effects of 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide and how these effects could be minimized in lab experiments. Overall, 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide is a valuable tool for investigating various physiological processes, and there is ongoing research into its potential applications in scientific research and medicine.

Synthesis Methods

The synthesis of 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide is a complex process that involves several steps. The initial step involves the reaction of 4-fluorobenzylamine with 3-(4-bromobenzyl)-1-benzylsulfonylpiperidine to form an intermediate compound. The intermediate compound is then reacted with propanoyl chloride to produce the final product, 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide. The synthesis of 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide requires specialized equipment and expertise, and it is not a simple process.

Scientific Research Applications

3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide has been studied extensively for its potential applications in scientific research. One of the primary uses of 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide is as an inhibitor of certain enzymes. Specifically, 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the metabolism of endocannabinoids. By inhibiting FAAH, 3-[1-(benzylsulfonyl)-4-piperidinyl]-N-(4-fluorobenzyl)propanamide can increase the levels of endocannabinoids in the body, which can have a range of physiological effects.